Cas no 1375064-45-1 (5-(4-Cyanophenyl)isoxazole-3-carboxylic Acid)

5-(4-Cyanophenyl)isoxazole-3-carboxylic Acid is a versatile heterocyclic compound featuring both an isoxazole core and a cyano-substituted phenyl group. This structure imparts reactivity suitable for further functionalization, making it valuable in pharmaceutical and agrochemical research. The carboxylic acid moiety allows for derivatization via esterification or amidation, while the cyano group offers additional modification potential. Its rigid aromatic framework contributes to stability, and the compound serves as a key intermediate in synthesizing biologically active molecules. High purity grades are available for precision applications. Suitable for use in medicinal chemistry, it is often employed in the development of enzyme inhibitors or receptor modulators.

5-(4-Cyanophenyl)isoxazole-3-carboxylic Acid structure

1375064-45-1 structure

Product Name:5-(4-Cyanophenyl)isoxazole-3-carboxylic Acid

CAS No:1375064-45-1

MF:C₁₁H₆N₂O₃

MW:214.17694234848

MDL:MFCD22192327

CID:1056711

PubChem ID:68158423

Update Time:2025-06-08

5-(4-Cyanophenyl)isoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-Cyanophenyl)isoxazole-3-carboxylic Acid
- 5-(4-Cyanophenyl)-1,2-oxazole-3-carboxylic acid
- AMTDA011
- MDL： MFCD22192327
- Inchi： 1S/C11H6N2O3/c12-6-7-1-3-8(4-2-7)10-5-9(11(14)15)13-16-10/h1-5H,(H,14,15)
- InChI Key： PDHRXDLHPHLFEX-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(=O)O)=N1)C1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 214.03800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2

Experimental Properties

PSA: 87.12000
LogP: 1.91148

5-(4-Cyanophenyl)isoxazole-3-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB451488-250 mg	5-(4-Cyanophenyl)isoxazole-3-carboxylic acid, 97%; .	1375064-45-1	97%	250mg	€274.90	2023-06-15
abcr	AB451488-1 g	5-(4-Cyanophenyl)isoxazole-3-carboxylic acid, 97%; .	1375064-45-1	97%	1g	€720.90	2023-06-15
TRC	C998673-50mg	5-(4-Cyanophenyl)Isoxazole-3-Carboxylic Acid	1375064-45-1		50mg	$ 50.00	2022-06-06
TRC	C998673-100mg	5-(4-Cyanophenyl)Isoxazole-3-Carboxylic Acid	1375064-45-1		100mg	$ 65.00	2022-06-06
TRC	C998673-500mg	5-(4-Cyanophenyl)Isoxazole-3-Carboxylic Acid	1375064-45-1		500mg	$ 210.00	2022-06-06
Chemenu	CM320415-5g	5-(4-cyanophenyl)isoxazole-3-carboxylic acid	1375064-45-1	95%	5g	$400	2021-08-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D851882-5g	5-(4-Cyanophenyl)isoxazole-3-carboxylic Acid	1375064-45-1	≥97%	5g	3,174.00	2021-05-17
Chemenu	CM320415-1g	5-(4-cyanophenyl)isoxazole-3-carboxylic acid	1375064-45-1	95%	1g	$***	2023-03-30
eNovation Chemicals LLC	D691060-0.25g	5-(4-Cyanophenyl)isoxazole-3-carboxylic Acid	1375064-45-1	>97%	0.25g	$150	2024-07-20
eNovation Chemicals LLC	D691060-1g	5-(4-Cyanophenyl)isoxazole-3-carboxylic Acid	1375064-45-1	>97%	1g	$210	2024-07-20